Cas no 1170028-75-7 (1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide)

• Product Name: 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide
• CAS No: 1170028-75-7
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 6589900
• PubChem ID: 25854632
• Update Time: 2025-10-24

1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide
• CCG-285666
• F5119-0307
• 1170028-75-7
• 2-ethyl-5-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]pyrazole-3-carboxamide
• AKOS024499033
• 1-ethyl-3-methyl-N-(3-(methylcarbamoyl)thiophen-2-yl)-1H-pyrazole-5-carboxamide
• 1-ethyl-3-methyl-N-[3-(methylcarbamoyl)thiophen-2-yl]-1H-pyrazole-5-carboxamide

• Inchi： 1S/C13H16N4O2S/c1-4-17-10(7-8(2)16-17)12(19)15-13-9(5-6-20-13)11(18)14-3/h5-7H,4H2,1-3H3,(H,14,18)(H,15,19)
• InChI Key： SXMZAJMXIMJKEG-UHFFFAOYSA-N
• SMILES： S1C=CC(C(NC)=O)=C1NC(C1=CC(C)=NN1CC)=O

Computed Properties

• Exact Mass: 292.09939694g/mol
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Additional information on 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide

Comprehensive Overview of 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1170028-75-7)

The compound 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide (CAS No. 1170028-75-7) is a synthetic organic molecule with a unique structural framework, combining pyrazole and thiophene moieties. This heterocyclic compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and agrochemical development. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel bioactive molecules and small-molecule inhibitors.

In the context of current scientific trends, 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide aligns with the growing demand for targeted drug discovery and precision chemistry. The compound's pyrazole-carboxamide core is particularly noteworthy, as similar structures have shown promise in modulating enzymatic activity and protein-protein interactions. Researchers are actively investigating its potential as a scaffold for kinase inhibitors, a hot topic in oncology and inflammatory disease research.

The thiophene-2-yl component of this molecule contributes to its electronic properties and binding affinity, making it valuable for structure-activity relationship (SAR) studies. Recent publications have highlighted the importance of such heteroaromatic systems in improving pharmacokinetic profiles of lead compounds. This has led to increased searches for "thiophene derivatives in drug design" and "pyrazole-based therapeutics" across scientific databases.

From a synthetic chemistry perspective, CAS 1170028-75-7 represents an interesting case study in multi-component reactions and regioselective functionalization. The compound's synthesis typically involves palladium-catalyzed cross-coupling reactions, a technique that continues to dominate organic chemistry discussions. Laboratory professionals frequently search for "optimization of pyrazole-thiophene conjugates" and "carboxamide protection strategies," reflecting the practical challenges in working with such structures.

The methylcarbamoyl substituent in this molecule adds another dimension to its chemical behavior, influencing both its solubility profile and hydrogen-bonding capacity. These characteristics are crucial for researchers investigating "molecular recognition" and "drug-like properties." The compound's balanced lipophilicity (LogP) makes it particularly interesting for blood-brain barrier penetration studies, a trending topic in CNS drug development.

Analytical characterization of 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy. The scientific community's growing interest in "structure elucidation of complex heterocycles" has made these analytical methods increasingly relevant. Proper characterization is essential for quality control in medicinal chemistry programs and high-throughput screening initiatives.

In material science applications, derivatives of CAS 1170028-75-7 have shown potential as organic semiconductors due to their conjugated π-systems. This aligns with current research trends in "organic electronic materials" and "molecular electronics." The compound's ability to form stable thin films makes it a candidate for exploration in optoelectronic devices, a field experiencing rapid growth.

From a regulatory standpoint, proper handling and documentation of 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide is essential for research compliance. While not classified as hazardous, researchers should consult chemical safety databases for updated handling guidelines. The increasing focus on "green chemistry principles" has prompted investigations into more sustainable synthesis routes for such compounds.

The commercial availability of CAS 1170028-75-7 through specialty chemical suppliers has facilitated its adoption in various research programs. Procurement specialists often search for "high-purity heterocyclic compounds" and "custom synthesis services," reflecting the compound's niche market position. Proper storage conditions—typically under inert atmosphere at controlled temperatures—are crucial for maintaining compound integrity.

Future research directions for 1-ethyl-3-methyl-N-3-(methylcarbamoyl)thiophen-2-yl-1H-pyrazole-5-carboxamide may include exploration of its biocatalytic transformations and computational modeling applications. The rise of "AI in molecular design" has created new opportunities for predicting the behavior of such complex structures. Additionally, its potential as a pharmacophore in fragment-based drug discovery continues to attract investigative interest.